H-Thr-Pro-Asn-Gln-Arg-Gln-Asn-Val-Cys-OH Trifluoroacetate

• IUPAC Name: (2R)-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-5-amino-2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S)-4-amino-2-[[(2S)-1-[(2S,3R)-2-amino-3-hydroxybutanoyl]pyrrolidine-2-carbonyl]amino]-4-oxobutanoyl]amino]-5-oxopentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-oxopentanoyl]amino]-4-oxobutanoyl]amino]-3-methylbutanoyl]amino]-3-sulfanylpropanoic acid;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C41H70N16O15S.C2HF3O2/c1-17(2)31(38(69)55-24(16-73)40(71)72)56-36(67)23(15-29(45)62)53-34(65)21(9-11-27(43)60)51-32(63)19(6-4-12-49-41(47)48)50-33(64)20(8-10-26(42)59)52-35(66)22(14-28(44)61)54-37(68)25-7-5-13-57(25)39(70)30(46)18(3)58;3-2(4,5)1(6)7/h17-25,30-31,58,73H,4-16,46H2,1-3H3,(H2,42,59)(H2,43,60)(H2,44,61)(H2,45,62)(H,50,64)(H,51,63)(H,52,66)(H,53,65)(H,54,68)(H,55,69)(H,56,67)(H,71,72)(H4,47,48,49);(H,6,7)/t18-,19+,20+,21+,22+,23+,24+,25+,30+,31+;/m1./s1
• InChI Key: TVBFEZPTPXOFET-KQZFKLDRSA-N
• Canonical SMILES: CC(C)C(C(=O)NC(CS)C(=O)O)NC(=O)C(CC(=O)N)NC(=O)C(CCC(=O)N)NC(=O)C(CCCN=C(N)N)NC(=O)C(CCC(=O)N)NC(=O)C(CC(=O)N)NC(=O)C1CCCN1C(=O)C(C(C)O)N.C(=O)(C(F)(F)F)O
• Isomeric SMILES: C[C@H]([C@@H](C(=O)N1CCC[C@H]1C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CS)C(=O)O)N)O.C(=O)(C(F)(F)F)O
• Molecular Formula: C43H71F3N16O17S
• Molecular Weight: 1173.2 g/mol

Description

The compound “H-Thr-Pro-Asn-Gln-Arg-Gln-Asn-Val-Cys-OH Trifluoroacetate” is a nonapeptide, which means it consists of nine amino acids. It is the naturally presented epitope at the cell surface by HLA-B7 molecules recognized by CTL RP1.

Molecular Structure Analysis

The molecular weight of this nonapeptide is 1059.17, and its chemical formula is C₄₁H₇₀N₁₆O₁₅S. The one-letter code for this peptide is TPNQRQNVC.

Physical And Chemical Properties Analysis

The nonapeptide is sold in the form of a trifluoroacetate salt. It should be stored at temperatures below -15°C.

Mechanism of Action

Target of Action

The primary target of the nonapeptide H-Thr-Pro-Asn-Gln-Arg-Gln-Asn-Val-Cys-OH Trifluoroacetate is the HLA-B7 molecules . These molecules are part of the human leukocyte antigen system, which plays a crucial role in the immune system’s recognition of self and non-self cells .

Mode of Action

The nonapeptide acts as an epitope , a part of an antigen that is recognized by the immune system . It is naturally presented at the cell surface by HLA-B7 molecules and is recognized by cytotoxic T lymphocytes (CTL RP1) . This interaction triggers an immune response, leading to the destruction of cells presenting this epitope .

Biochemical Pathways

The interaction of the nonapeptide with HLA-B7 molecules and CTL RP1 is part of the antigen presentation pathway . This pathway is crucial for the immune system’s ability to recognize and respond to foreign antigens . The downstream effects include the activation of cytotoxic T cells, which can destroy cells presenting the recognized epitope .

Result of Action

The result of the nonapeptide’s action is the activation of an immune response against cells presenting the recognized epitope . This can lead to the destruction of these cells, which could be beneficial in the context of diseases where certain cells need to be targeted by the immune system .